2,3,6-Trifluoropyridine-4-carboxylic acid
Overview
Description
2,3,6-Trifluoropyridine-4-carboxylic acid (TPCA) is an organic compound that is commonly used as a reagent in organic synthesis. It is a colorless, crystalline solid that is soluble in water, alcohol and ether. It is also known as 4-trifluoromethylpyridine-2,3-dicarboxylic acid or 4-trifluoromethylpyridine-2,3-dicarboxylic acid. It is a versatile reagent that has been used in a variety of applications, including in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Synthesis and Functionalization
The synthesis and functionalization of pyridine derivatives, including 2,3,6-trifluoropyridine-4-carboxylic acid, have been explored for various scientific applications. The methods for preparing trifluoromethyl-substituted pyridine- and quinolinecarboxylic acids involve strategies such as deoxygenative fluorination and displacement reactions, demonstrating the compound's role in the development of fluorinated organic molecules with potential pharmaceutical and agricultural applications (Cottet, Marull, Lefebvre, & Schlosser, 2003). Additionally, logistic flexibility in preparation methods offers avenues for regioselective functionalization, highlighting the compound's versatility in synthetic chemistry (Cottet & Schlosser, 2004).
Experimental and Computational Studies
Experimental and computational studies have delved into the properties of this compound derivatives. Vibrational spectrum analysis, geometric structure optimization, and nonlinear optical (NLO) properties assessment through density functional theory (DFT) provide insights into the electronic structure and potential applications in materials science (H. Vural, 2016).
Crystal Structure Analysis
The crystal structure of 5-(trifluoromethyl)picolinic acid monohydrate, a related derivative, reveals a water-bridged hydrogen-bonding network. This structural insight is crucial for understanding the compound's interaction in crystalline forms, which can inform its applications in crystal engineering and pharmaceutical formulation (Ye & Tanski, 2020).
Coordination Chemistry
Research on pyridinecarboxylic acid derivatives extends to coordination chemistry, where these compounds act as ligands to form complex structures with metals. Such studies can lead to advances in materials science, catalysis, and luminescence applications. The interaction of pyridine-2,4,6-tricarboxylic acid with Zn(II) salts, for example, demonstrates the ligand's ability to form coordination polymers and metallomacrocycles with potential utility in magnetic and optoelectronic devices (Ghosh, Savitha, & Bharadwaj, 2004).
Safety and Hazards
properties
IUPAC Name |
2,3,6-trifluoropyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2F3NO2/c7-3-1-2(6(11)12)4(8)5(9)10-3/h1H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXNORRUCMWSIQZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1F)F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80382331 |
Source
|
| Record name | 2,3,6-Trifluoropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
675602-92-3 |
Source
|
| Record name | 2,3,6-Trifluoropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80382331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,6-Trifluoropyridine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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